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Compound of Interest

Compound Name: (Rac)-PF-184

Cat. No.: B15578348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and

biological activity of (Rac)-PF-184, a potent and selective inhibitor of IκB kinase 2 (IKK-2). All

quantitative data is summarized in structured tables, and detailed experimental protocols for

key assays are provided. Additionally, signaling pathways and experimental workflows are

visualized using Graphviz diagrams.

Chemical Structure and Properties
(Rac)-PF-184, with the CAS number 1187460-81-6, is a small molecule inhibitor of IKK-2.[1] Its

chemical and physical properties are summarized in the table below.

Table 1: Chemical and Physical Properties of (Rac)-PF-184
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Property Value Reference

Chemical Name

8-[[5-Chloro-2-[3,4-dimethyl-

3,4-bis(hydroxymethyl)-1-

pyrrolidinyl]-4-

pyridinyl]carbonyl]amino]-1-(4-

fluorophenyl)-4,5-dihydro-1H-

benz[g]indazole-3-

carboxamide

Molecular Formula C₃₂H₃₂ClFN₆O₄ [1]

Molecular Weight 619.09 g/mol [1]

CAS Number 1187460-81-6 [1]

Appearance Powder [1]

Solubility Soluble to 100 mM in DMSO [1]

Storage Store at -20°C [1]

Chemical Structure:

(Note: The above is a SMILES representation of the structure. A 2D chemical structure diagram

can be generated using cheminformatics software or online tools.)

Mechanism of Action: IKK-2 Inhibition
(Rac)-PF-184 is a potent and selective inhibitor of IKK-2, a key kinase in the canonical NF-κB

signaling pathway. It exhibits an IC₅₀ of 37 nM for IKK-2 and has been shown to be selective

over a panel of 85 other kinases.[1]

The NF-κB pathway is a critical regulator of inflammatory responses. Upon stimulation by pro-

inflammatory signals such as lipopolysaccharide (LPS) or interleukin-1β (IL-1β), the IKK

complex (containing IKK-2) is activated. IKK-2 then phosphorylates the inhibitory protein IκBα,

leading to its ubiquitination and subsequent proteasomal degradation. This releases the NF-κB

(p50/p65) dimer, allowing it to translocate to the nucleus and activate the transcription of pro-

inflammatory genes, including TNF-α. By inhibiting IKK-2, (Rac)-PF-184 blocks the degradation
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of IκBα, thereby preventing NF-κB nuclear translocation and the subsequent inflammatory

cascade.
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Start

Prepare Reagents:
- Recombinant IKK-2

- IκBα substrate
- ATP

- Assay Buffer
- (Rac)-PF-184 dilutions

Add (Rac)-PF-184 dilutions
to assay plate

Add IKK-2 enzyme

Pre-incubate

Initiate reaction by adding
IκBα substrate and ATP

Incubate at 37°C

Stop reaction

Detect phosphorylated IκBα
(e.g., using a specific antibody and
a detection reagent like ADP-Glo™)

Analyze data and calculate IC₅₀

End
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Start

Acclimatize Male Sprague-Dawley Rats

Prepare (Rac)-PF-184 nano-suspension

Administer (Rac)-PF-184 (0.3-2.5 mg)
or vehicle intratracheally

Wait for 60 minutes

Expose rats to aerosolized LPS (1 mg/mL)

Wait for 4 hours

Euthanize animals

Collect Bronchoalveolar Lavage Fluid (BALF)

Analyze lung tissue for
p65 nuclear translocation (Western Blot/IHC)

Analyze BALF for:
- Total and differential cell counts
- TNF-α and PGE₂ levels (ELISA)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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